Cas no 38635-72-2 (1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid)

1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid structure
38635-72-2 structure
Product Name:1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid
CAS No:38635-72-2
MF:C16H8BrF3O2
MW:369.132734298706
CID:923787
PubChem ID:289798
Update Time:2025-04-19

1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid
    • AC1L6CI4
    • AG-J-80581
    • AR-1C2023
    • CTK4I0257
    • NSC152058
    • NSC-152058
    • DTXSID10302603
    • 38635-72-2
    • Inchi: 1S/C16H8BrF3O2/c17-14-3-1-2-9-11-6-8(16(18,19)20)4-5-10(11)13(15(21)22)7-12(9)14/h1-7H,(H,21,22)
    • InChI Key: MGPCCWAAJQDKQW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC(C(=O)O)=C1C=CC(C(F)(F)F)=CC1=2

Computed Properties

  • Exact Mass: 367.96594
  • Monoisotopic Mass: 367.96598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 5.47250
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